(2E)-3-(3-([(2-Hydroxyethyl)amino]sulfonyl)-4-methoxyphenyl)acrylic acid

• IUPAC Name: (E)-3-[3-(2-hydroxyethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C12H15NO6S/c1-19-10-4-2-9(3-5-12(15)16)8-11(10)20(17,18)13-6-7-14/h2-5,8,13-14H,6-7H2,1H3,(H,15,16)/b5-3+
• InChI Key: JDMPWMZBXGXNCV-HWKANZROSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)S(=O)(=O)NCCO
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)S(=O)(=O)NCCO
• Molecular Formula: C12H15NO6S
• Molecular Weight: 301.32 g/mol

Description

Sulfonamide derivatives have been reported to be potent inhibitors of P2X receptors. P2X receptors have the ability to regulate various physiological functions like neurotransmission, inflammatory responses, and pain sensation.

Synthesis Analysis

In a study, a sulfonamide carrying precursor hydrazide was synthesized by a facile method that was subsequently condensed with methyl (hetero)arylketones to obtain a series of new (hetero)aryl ethylidenes.

Molecular Structure Analysis

The active pockets or orthosteric binding sites of P2X receptors are lined by basic amino acid residues that have high binding.

Chemical Reactions Analysis

The sulfonamide carrying precursor hydrazide was synthesized and then condensed with methyl (hetero)arylketones.